Cas no 1213460-70-8 ((3S)-3-Amino-2,3-dihydro-1H-indene-5-carboxylic acid)

• Product Name: (3S)-3-Amino-2,3-dihydro-1H-indene-5-carboxylic acid
• CAS No: 1213460-70-8
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 4761002
• Update Time: 2025-06-14

(3S)-3-Amino-2,3-dihydro-1H-indene-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-3-Amino-2,3-dihydro-1H-indene-5-carboxylic acid
• (3S)-3-Amino-2,3-dihydro-1H-indene-5-carboxylic acid

• Inchi： 1S/C10H11NO2/c11-9-4-3-6-1-2-7(10(12)13)5-8(6)9/h1-2,5,9H,3-4,11H2,(H,12,13)/t9-/m0/s1
• InChI Key： BUFRECLNBYNVGG-VIFPVBQESA-N
• SMILES： OC(C1C=CC2=C(C=1)[C@H](CC2)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• XLogP3: -1.5
• Topological Polar Surface Area: 63.3

Additional information on (3S)-3-Amino-2,3-dihydro-1H-indene-5-carboxylic acid

Comprehensive Analysis of (3S)-3-Amino-2,3-dihydro-1H-indene-5-carboxylic acid (CAS No. 1213460-70-8)

(3S)-3-Amino-2,3-dihydro-1H-indene-5-carboxylic acid (CAS No. 1213460-70-8) is a chiral indane derivative with significant potential in pharmaceutical and biochemical research. This compound features a unique 3-amino group and a carboxylic acid moiety at the 5-position of the indane scaffold, making it a versatile building block for drug discovery. Its stereospecific (3S) configuration is particularly valuable for designing enantioselective inhibitors or agonists targeting neurological and inflammatory pathways.

Recent studies highlight the growing demand for chiral intermediates like (3S)-3-Amino-2,3-dihydro-1H-indene-5-carboxylic acid in the synthesis of small-molecule therapeutics. Researchers are exploring its applications in protein-protein interaction modulators and enzyme inhibitors, aligning with trends in personalized medicine. The compound’s rigid indane core enhances binding affinity to biological targets, a feature frequently searched in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the CAS No. 1213460-70-8 compound offers opportunities for asymmetric catalysis and green chemistry optimizations. Its carboxylic acid group allows for straightforward derivatization, addressing industry needs for cost-effective scalable routes. Environmental concerns have also driven interest in biodegradable pharmaceutical intermediates, where this molecule’s stability and functional groups present advantages.

Analytical characterization of (3S)-3-Amino-2,3-dihydro-1H-indene-5-carboxylic acid typically involves HPLC chiral separation and NMR spectroscopy, topics frequently queried in academic forums. The compound’s high purity grade (>98% ee) is critical for regulatory compliance in preclinical development, another hot topic in FDA submission guidelines discussions.

Emerging applications include its role in peptide mimetics and allosteric modulator design, areas gaining traction due to breakthroughs in G-protein-coupled receptor (GPCR) targeting. These align with frequent searches on drug repurposing strategies and orphan drug development, positioning CAS No. 1213460-70-8 as a compound of interdisciplinary interest.

In conclusion, (3S)-3-Amino-2,3-dihydro-1H-indene-5-carboxylic acid represents a multifaceted tool for modern drug discovery, combining stereochemical precision with structural adaptability. Its relevance to neurodegenerative disease research and sustainable chemistry ensures continued attention from both academic and industrial communities.